Cas no 3243-04-7 (2-methyl-1-Indolizinecarbonitrile)

• Product name: 2-methyl-1-Indolizinecarbonitrile
• CAS No: 3243-04-7
• MF: C₁₀H₈N₂
• MW: 156.18392
• CID: 1110838
• PubChem ID: 12335296

2-methyl-1-Indolizinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-Indolizinecarbonitrile
• 2-Methylindolizine-1-carbonitrile
• 3243-04-7
• DTXSID50491222

• Inchi： InChI=1S/C10H8N2/c1-8-7-12-5-3-2-4-10(12)9(8)6-11/h2-5,7H,1H3
• InChI Key： NWZQYBDJMBICIA-UHFFFAOYSA-N
• SMILES： CC1=CN2C=CC=CC2=C1C#N

Computed Properties

• Exact Mass: 156.06884
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 28.2